Cas no 1867886-79-0 ((3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1867886-79-0
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 5799709
• PubChem ID: 165722410
• Update Time: 2025-05-25

(3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1867886-79-0
• (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• EN300-1287127

• Inchi： 1S/C7H10N2O3S/c1-12-7-9-3-5(13-7)4(8)2-6(10)11/h3-4H,2,8H2,1H3,(H,10,11)/t4-/m0/s1
• InChI Key： KLXWLRXSGSFOOI-BYPYZUCNSA-N
• SMILES： S1C(=NC=C1[C@H](CC(=O)O)N)OC

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid

Introduction to (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic Acid (CAS No. 1867886-79-0)

(3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid, with the CAS number 1867886-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its chiral center and the presence of a thiazole ring, contribute to its intriguing pharmacological properties.

The< strong>thiazole moiety is a heterocyclic compound that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. In particular, thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of a< strong>2-methoxy-1,3-thiazol-5-yl group into the structure of (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid enhances its potential biological activity by introducing additional functional groups that can interact with biological targets.

One of the most compelling aspects of this compound is its stereochemistry. The< strong>(S)-configuration at the chiral center plays a crucial role in determining its biological activity. Chiral molecules can exist in two enantiomeric forms, which often exhibit different pharmacological effects. The (S)-enantiomer of (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid has shown particular promise in preclinical studies, suggesting that it may have enhanced efficacy and reduced side effects compared to its (R)-counterpart.

Recent research has highlighted the importance of this compound in the development of novel therapeutic agents. Studies have demonstrated that derivatives of thiazole-containing amino acids can modulate various biological pathways, including those involved in inflammation and cancer progression. The< strong>amino group in (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid provides a site for further chemical modification, allowing researchers to tailor its properties for specific applications.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward developing new treatments for various diseases. The< strong>structural complexity of (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid presents both challenges and opportunities for medicinal chemists. Advanced synthetic methodologies are required to construct this molecule with high enantiomeric purity, which is critical for achieving optimal biological activity.

The< strong>pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid exhibits favorable pharmacokinetic profiles, which could enhance its therapeutic potential.

The< strong>biological activity of this compound has been explored in various preclinical models. In vitro assays have shown that it can inhibit the growth of certain cancer cell lines and modulate inflammatory responses. These findings are particularly exciting because they suggest that this molecule may have applications in oncology and immunology.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and other fields. The study of (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid exemplifies this collaborative effort. Researchers are leveraging cutting-edge technologies to investigate its mechanisms of action and optimize its therapeutic potential.

In conclusion, (3S)-3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive molecule for designing new drugs targeting various diseases. As research continues to uncover more about its properties and potential applications,< strong>this compound is poised to play a significant role in the advancement of modern medicine.